3-Cyclopentyl-1,2-oxazol-5-amine

• IUPAC Name: 3-cyclopentyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C8H12N2O/c9-8-5-7(10-11-8)6-3-1-2-4-6/h5-6H,1-4,9H2
• InChI Key: ORMWCDFIRFXZJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NOC(=C2)N
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• CAS RN: 1012879-78-5

Description

Molecular Structure Analysis

The molecular structure of 3-Cyclopentyl-1,2-oxazol-5-amine consists of an oxazole ring attached to a cyclopentyl group. The oxazole ring is a five-membered ring containing two heteroatoms, one oxygen atom and one nitrogen atom.

Physical And Chemical Properties Analysis

3-Cyclopentyl-1,2-oxazol-5-amine is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Fluorescent Probes and Sensors

The oxazol-5-amine core structure makes this compound an interesting candidate for designing fluorescent probes and sensors. Researchers can modify the cyclopentyl and isoxazole moieties to create derivatives with specific fluorescence properties. These derivatives can be used to detect various analytes, such as metal ions, pH changes, or enzymatic activity. ) may enhance its fluorescence properties.

Coordination Chemistry

The nitrogen atom in the oxazol-5-amine moiety can act as a ligand in coordination complexes. Researchers might explore its coordination chemistry with transition metals. By forming complexes, they can study their reactivity, catalytic activity, and potential applications in areas like homogeneous catalysis or materials synthesis.

These applications highlight the versatility of 3-Cyclopentyl-1,2-oxazol-5-amine in various scientific fields. Keep in mind that further research and experimentation are necessary to fully unlock its potential. .

Safety And Hazards

The safety data sheet for 3-Cyclopentyl-1,2-oxazol-5-amine indicates that it is a warning hazard. It may cause skin irritation, serious eye damage, and may be harmful if inhaled.

Relevant Papers One relevant paper is “A comprehensive review on biological activities of oxazole derivatives” which discusses the therapeutic potentials of oxazole scaffolds. Another paper mentions the synthesis of an iron (II) complex of 5-methyl-1,2-oxazol-3-amine, which could provide insights into potential synthetic routes for 3-Cyclopentyl-1,2-oxazol-5-amine.

Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (6 g, 86 mmol) and 3-cyclopentyl-3-oxopropanenitrile (10 g, 73 mmol) were added to a solution of NaOH (9 g, 225 mmol) in water (100 mL) and the resulting mixture was heated at 50° C. overnight. The precipitate was collected by filtration, washed with water, and dried to give 3-cyclopentylisoxazol-5-amine (6.7 g, 61% yield). 1H NMR (400 MHz, DMSO-d6): δ 6.43 (s, 2 H), 4.77 (s, 1 H), 2.84 (m, 1 H), 1.87-1.51 (m, 8 H); MS (ESI) m/z: 153.1 (M+H+).